Cas no 150324-17-7 (10-Heptadecenoic acid, ethyl ester, (E)-)

• Product Name: 10-Heptadecenoic acid, ethyl ester, (E)-
• CAS No: 150324-17-7
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 3790616
• Update Time: 2025-06-29

10-Heptadecenoic acid, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 10-Heptadecenoic acid, ethyl ester, (E)-
• 10-Heptadecenoic acid, ethyl ester, (E)- (9CI)
• Ethyl 10(E)-heptadecenoate
• 10-TRANS-HEPTADECENOIC ETHYL

• Inchi： 1S/C19H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-4-2/h9-10H,3-8,11-18H2,1-2H3/b10-9+
• InChI Key： BHNQJXPINDMSJJ-MDZDMXLPSA-N
• SMILES： C(OCC)(=O)CCCCCCCC/C=C/CCCCCC

Experimental Properties

• Density: 0.873±0.06 g/cm3(Predicted)
• Boiling Point: 368.6±11.0 °C(Predicted)

Additional information on 10-Heptadecenoic acid, ethyl ester, (E)-

10-Heptadecenoic acid, ethyl ester, (E)- CAS No. 150324-17-7: A Comprehensive Overview

10-Heptadecenoic acid, ethyl ester, (E), identified by the chemical compound identifier CAS No. 150324-17-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, belonging to the class of unsaturated fatty acid esters, exhibits unique structural and functional properties that make it a valuable subject of study in various scientific disciplines. The (E)-configuration of the double bond in its molecular structure contributes to its distinct chemical behavior and potential applications in biochemical pathways and synthetic chemistry.

The molecular formula of 10-Heptadecenoic acid, ethyl ester, (E) is C₁₉H₃₄O₂, reflecting its composition as an ester derived from heptadecenoic acid. This long-chain unsaturated fatty acid ester is characterized by a conjugated double bond system, which influences its reactivity and interaction with biological molecules. The presence of this double bond also makes it a candidate for various chemical transformations, including hydrogenation, oxidation, and polymerization processes.

In recent years, the study of unsaturated fatty acid esters has seen considerable advancements, particularly in understanding their roles in lipid metabolism and signaling pathways. 10-Heptadecenoic acid, ethyl ester, (E) has been explored for its potential applications in drug delivery systems and as an intermediate in the synthesis of more complex bioactive molecules. Its structural features make it a promising candidate for modulating cellular processes by interacting with membrane receptors and enzymes.

One of the most intriguing aspects of 10-Heptadecenoic acid, ethyl ester, (E) is its biological activity. Research has indicated that this compound may exhibit anti-inflammatory properties by influencing lipid signaling pathways. The unsaturated nature of the molecule allows it to interact with lipid-derived signaling molecules such as prostaglandins and leukotrienes, which are crucial in regulating inflammatory responses. Furthermore, its ability to modulate membrane fluidity has been investigated as a potential therapeutic strategy for conditions associated with altered membrane dynamics.

The synthesis of 10-Heptadecenoic acid, ethyl ester, (E) involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The formation of the (E)-configuration is particularly challenging due to the stereoselective nature of many synthetic routes. Advanced methodologies such as asymmetric hydrogenation and enzymatic catalysis have been employed to achieve high enantiomeric purity, which is essential for biological applications.

Recent studies have also explored the role of 10-Heptadecenoic acid, ethyl ester, (E) in nanotechnology and materials science. Its unique chemical properties make it an excellent candidate for functionalizing nanoparticles used in drug delivery systems. By incorporating this compound into the surface coatings of nanoparticles, researchers aim to enhance their stability and target specificity, thereby improving therapeutic efficacy.

The pharmaceutical industry has shown particular interest in 10-Heptadecenoic acid, ethyl ester, (E) due to its potential as a lead compound for drug development. Its ability to interact with biological targets suggests that derivatives of this molecule could be developed into novel therapeutic agents. Preclinical studies are ongoing to evaluate its safety profile and pharmacological activity in various disease models.

In addition to its biological significance, 10-Heptadecenoic acid, ethyl ester, (E) has been studied for its environmental impact. As a natural derivative with potential biodegradability, it represents an eco-friendly alternative to synthetic compounds in industrial applications. Research into its degradation pathways and ecological effects is crucial for assessing its sustainability as a chemical intermediate.

The analytical characterization of 10-Heptadecenoic acid, ethyl ester, (E) relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is also commonly used for separating and purifying this compound from mixtures.

The future prospects for 10-Heptadecenoic acid, ethyl ester, (E) are promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between chemists and biologists will be essential in translating laboratory findings into practical applications in medicine and industry. As our understanding of lipid biochemistry evolves，this compound will likely play an increasingly important role in addressing complex biological challenges.